Cas no 1261757-06-5 (Methyl 6-fluoro-5-(2,4,5-trichlorophenyl)nicotinate)

• Product Name: Methyl 6-fluoro-5-(2,4,5-trichlorophenyl)nicotinate
• CAS No: 1261757-06-5
• MF: C₁₃H₇Cl₃FNO₂
• MW: 334.557584047318
• CID: 4924916
• Update Time: 2025-05-22

Methyl 6-fluoro-5-(2,4,5-trichlorophenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-fluoro-5-(2,4,5-trichlorophenyl)nicotinate

• Inchi： 1S/C13H7Cl3FNO2/c1-20-13(19)6-2-8(12(17)18-5-6)7-3-10(15)11(16)4-9(7)14/h2-5H,1H3
• InChI Key： CQCCIAIBQFMEJP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C(=NC=C(C(=O)OC)C=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 4.6
• Topological Polar Surface Area: 39.2

Additional information on Methyl 6-fluoro-5-(2,4,5-trichlorophenyl)nicotinate

Methyl 6-fluoro-5-(2,4,5-trichlorophenyl)nicotinate: A Comprehensive Overview

The compound Methyl 6-fluoro-5-(2,4,5-trichlorophenyl)nicotinate (CAS No. 1261757-06-5) is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of nicotinates, which are derivatives of nicotinic acid, and it has garnered attention due to its unique chemical structure and potential uses in pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a nicotinate backbone with specific substituents that confer unique properties.

The nicotinate moiety in this compound serves as a versatile platform for functionalization. The 6-fluoro group introduces electron-withdrawing effects, which can influence the compound's reactivity and stability. Additionally, the 2,4,5-trichlorophenyl group attached at the 5-position of the nicotinate ring adds significant bulk and electronic complexity to the molecule. This combination of substituents makes Methyl 6-fluoro-5-(2,4,5-trichlorophenyl)nicotinate a promising candidate for various applications.

Recent studies have highlighted the potential of this compound in the development of novel agrochemicals. Researchers have explored its role as a precursor for herbicides and insecticides due to its ability to interact with specific biochemical pathways in pests. The trichlorophenyl group has been shown to enhance the compound's bioavailability and selectivity, making it a valuable intermediate in pesticide formulations.

In the pharmaceutical industry, Methyl 6-fluoro-5-(2,4,5-trichlorophenyl)nicotinate has been investigated as a lead compound for drug discovery. Its structure allows for further functionalization to target specific receptors or enzymes. For instance, modifications to the fluoro group or the trichlorophenyl substituent could yield derivatives with enhanced pharmacokinetic properties or improved therapeutic efficacy.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the nicotinic acid derivative. Advanced techniques such as Suzuki coupling or Friedel-Crafts alkylation are employed to introduce the trichlorophenyl group onto the nicotinate ring. The final step involves methylation to yield the methyl ester form of the compound. These synthetic methods have been optimized in recent years to improve yield and purity.

From an environmental perspective, understanding the fate and transport of Methyl 6-fluoro-5-(2,4,5-trichlorophenyl)nicotinate is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes biodegradation under specific conditions, although its persistence in certain environments remains a topic of ongoing research.

In conclusion, Methyl 6-fluoro-5-(2,4,5-trichlorophenyl)nicotinate (CAS No. 1261757-06-5) is a versatile compound with diverse applications across multiple industries. Its unique chemical structure and functional groups make it an attractive target for further research and development. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing scientific and technological frontiers.